1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one

• IUPAC Name: 1-cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one
• InChI: InChI=1S/C16H26N2O3/c1-11-8-17(9-12(2)21-11)16(20)13-7-15(19)18(10-13)14-5-3-4-6-14/h11-14H,3-10H2,1-2H3
• InChI Key: FTASSFJNRNWDHB-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)C2CC(=O)N(C2)C3CCCC3
• Molecular Formula: C16H26N2O3
• Molecular Weight: 294.39 g/mol

Description

1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one, also known as CPP-109, is a synthetic compound that has shown potential as a treatment for addiction to drugs such as cocaine and methamphetamine. CPP-109 is a derivative of the naturally occurring compound gamma-hydroxybutyrate (GHB), which has been used as a recreational drug and as a treatment for narcolepsy.

Mechanism of Action

1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one works by inhibiting the enzyme that breaks down GHB in the brain. This leads to an increase in GHB levels, which in turn activates a specific type of receptor in the brain known as the GABA-B receptor. Activation of this receptor has been shown to reduce the release of dopamine, a neurotransmitter that is involved in the reward pathway associated with drug addiction.
Biochemical and Physiological Effects:
1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one has been shown to have a number of biochemical and physiological effects. In addition to its ability to reduce drug self-administration, 1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one has been shown to reduce anxiety and depression-like behaviors in rats. It has also been shown to increase the activity of certain enzymes involved in the metabolism of GHB.

Advantages and Limitations for Lab Experiments

One advantage of 1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one as a research tool is its specificity for the enzyme that breaks down GHB. This allows researchers to study the effects of GHB activation on the brain without the confounding effects of other drugs. One limitation of 1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one is its potential for off-target effects, as it has been shown to interact with other enzymes in addition to the GHB-degrading enzyme.

Future Directions

Future research on 1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one could focus on its potential as a treatment for other types of addiction, such as opioid addiction. Additionally, further studies could investigate the long-term effects of 1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one on the brain and behavior. Finally, research could focus on developing more specific and potent inhibitors of the GHB-degrading enzyme to improve the efficacy and safety of 1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one and related compounds.

Synthesis Methods

1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one can be synthesized through a multi-step process involving the reaction of various chemicals. The first step involves the reaction of cyclopentanone with 2,6-dimethylmorpholine to form a cyclic imine intermediate. This intermediate is then reacted with acetic anhydride to form the final product, 1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one.

Scientific Research Applications

1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one has been studied extensively for its potential as a treatment for addiction. In preclinical studies, 1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one has been shown to reduce the self-administration of cocaine and methamphetamine in rats. Clinical trials have also shown promising results, with 1-Cyclopentyl-4-(2,6-dimethylmorpholine-4-carbonyl)pyrrolidin-2-one reducing cocaine use in human subjects.